Cas no 1806285-70-0 (7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole)

• Product name: 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole
• CAS No: 1806285-70-0
• MF: C₉H₆INO₄
• MW: 319.052714824677
• CID: 4819324

7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole

• Inchi： 1S/C9H6INO4/c10-9-11-5-3-1-2-4(7(5)15-9)6(12)8(13)14/h1-3,6,12H,(H,13,14)
• InChI Key： FGQNMAICVHXCHG-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(C(C(=O)O)O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 83.6
• XLogP3: 1.4

Additional information on 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole

Comprehensive Overview of 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole (CAS No. 1806285-70-0)

7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole (CAS No. 1806285-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzo[d]oxazole core and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity. The presence of both carboxy and hydroxy groups enhances its utility in conjugation reactions, making it a valuable building block for targeted therapies.

In recent years, the demand for iodinated heterocycles like 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole has surged due to their role in radiopharmaceuticals and imaging agents. The iodo substituent in this compound is particularly noteworthy, as it facilitates radiolabeling processes essential for positron emission tomography (PET) scans. This aligns with the growing focus on precision medicine and theranostics, where compounds like CAS No. 1806285-70-0 are pivotal in developing next-generation diagnostic tools. Additionally, its benzo[d]oxazole scaffold is frequently explored in anticancer and antimicrobial research, addressing global health challenges.

The synthesis and characterization of 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-throughput screening and combinatorial chemistry. Furthermore, its carboxylic acid functionality allows for easy derivatization, enabling researchers to tailor its properties for specific biological targets. This adaptability has made it a subject of interest in proteomics and metabolomics studies, where it aids in understanding protein-ligand interactions.

From an industrial perspective, CAS No. 1806285-70-0 is manufactured under stringent quality controls to meet the demands of pharmaceutical-grade applications. Its compatibility with green chemistry principles, such as solvent-free synthesis and catalytic efficiency, further enhances its appeal. As sustainability becomes a priority in chemical production, this compound's eco-friendly synthesis routes are likely to attract more attention. Moreover, its role in bioconjugation and drug delivery systems underscores its relevance in modern nanomedicine.

In conclusion, 7-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole (CAS No. 1806285-70-0) represents a multifaceted compound with broad applications in biomedical research and pharmaceutical development. Its structural features, including the iodo and carboxy groups, make it indispensable for innovative therapies and diagnostics. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized healthcare solutions.